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An In-depth Technical Guide on the Physical Properties of (4-tert-
butylphenyl)methanesulfonyl chloride

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the known physical properties of (4-
tert-butylphenyl)methanesulfonyl chloride. The information is compiled from various
chemical data sources and is intended to assist researchers and professionals in drug
development and other scientific endeavors.

Core Physical Properties

(4-tert-butylphenyl)methanesulfonyl chloride is a sulfonyl chloride compound containing a
tert-butylphenyl group. Its physical state is reported as a solid by commercial suppliers. While
detailed experimental values for several key physical properties are not readily available in the
public domain, computed and basic data have been aggregated and are presented below.

Data Presentation
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Property Value Source

Molecular Formula C11H15CIO2S PubChem[1]

Molecular Weight 246.75 g/mol PubChem([1], Sigma-Aldrich
Physical State Solid Sigma-Aldrich

CAS Number 519056-61-2 PubChem[1]

Note: Experimental data for melting point, boiling point, density, and solubility for (4-tert-
butylphenyl)methanesulfonyl chloride are not currently available in the cited resources.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of (4-tert-
butylphenyl)methanesulfonyl chloride are not explicitly described in the available literature.
However, standard methodologies for determining the physical properties of solid organic
compounds would be applicable. These include:

e Melting Point: Determined using a melting point apparatus, where a small sample is heated,
and the temperature range over which it melts is observed.

e Boiling Point: For solids, the boiling point is determined under reduced pressure to prevent
decomposition.

e Density: Can be measured using techniques such as gas pycnometry for solids.

o Solubility: Determined by adding the solid to various solvents at a specific temperature and
observing the concentration at which it dissolves.

Logical Relationships in Synthesis

While specific signaling pathways involving (4-tert-butylphenyl)methanesulfonyl chloride
are not documented, its structural relative, methanesulfonyl chloride, is a widely used reagent
in organic synthesis, particularly in drug discovery. It is primarily used to introduce a mesylate
group, which is an excellent leaving group in nucleophilic substitution and elimination reactions.
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The synthesis of a mesylate from an alcohol using methanesulfonyl chloride is a common
transformation. The logical workflow for such a reaction is depicted below.

General Mesylation Reaction Workflow
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Caption: General workflow for the mesylation of an alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of (4-tert-
butylphenyl)methanesulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273283#physical-properties-of-4-tert-butylphenyl-
methanesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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